Cas no 1889977-57-4 (tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate
• CAS No: 1889977-57-4
• CID: 4627183
• PubChem ID: 115071736
• Update Time: 2025-07-22

tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(piperidin-4-yl)cyclobutyl]carbamate
• tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate

Additional information on tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate

Introduction to Tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate (CAS No. 1889977-57-4)

Tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate, a compound with the chemical identifier CAS No. 1889977-57-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural integrity and functional versatility of this molecule make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate consists of a cyclobutyl ring substituted with a piperidine moiety at the N1 position, further functionalized with a carbamate group at the tert-butyl position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are highly relevant in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. The piperidine ring, a common pharmacophore in many bioactive compounds, is known for its ability to enhance binding affinity and selectivity towards biological targets. The incorporation of this moiety into the structure of tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate suggests potential applications in the design of drugs that interact with piperidine-binding proteins.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both the cyclobutyl and piperidine groups provides multiple sites for further chemical modification, allowing chemists to tailor the properties of the molecule to specific therapeutic needs. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

The carbamate group in tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate also plays a crucial role in determining its reactivity and interaction with biological systems. Carbamates are known for their ability to form stable bonds with various biomolecules, making them useful in the development of protease inhibitors and other enzyme-targeting agents. The tert-butyl substitution further enhances the stability of the carbamate group, contributing to the compound's overall chemical robustness.

Recent studies have highlighted the importance of structural diversity in drug discovery efforts. Compounds like tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate that exhibit unique structural features are often more likely to yield novel therapeutic entities. The combination of a cyclobutyl ring and a piperidine moiety provides a distinct chemical signature that may be exploited to develop drugs with improved efficacy and reduced side effects.

In addition to its potential as an intermediate in drug synthesis, tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate may also find applications in materials science and industrial chemistry. The unique properties of this compound make it a candidate for use in specialized coatings, adhesives, and other high-performance materials where precise molecular architecture is essential.

The synthesis of tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate represents a testament to the advancements in synthetic methodologies within organic chemistry. The ability to construct complex molecules with high precision has opened up new possibilities for drug discovery and material science. As research continues to uncover new applications for this compound, its significance in the chemical industry is likely to grow.

The future prospects for tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate are promising, with ongoing studies exploring its potential in various fields. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process, enabling researchers to rapidly assess the properties and applications of this compound.

In conclusion, tert-butyl N-1-(piperidin-4-yl)cyclobutylcarbamate (CAS No. 1889977-57-4) stands as a remarkable example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and potential applications make it a valuable asset in both academic research and industrial development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine and materials science.